Cas no 1396859-77-0 (2-(2-bromo-5-methoxybenzoyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane)

• Product Name: 2-(2-bromo-5-methoxybenzoyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane
• CAS No: 1396859-77-0
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• CID: 5869607
• PubChem ID: 71789545
• Update Time: 2025-06-08

2-(2-bromo-5-methoxybenzoyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane Chemical and Physical Properties

Names and Identifiers

• (2-bromo-5-methoxyphenyl)-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone
• 2-(2-bromo-5-methoxybenzoyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane
• VU0537232-1
• AKOS024539350
• 1396859-77-0
• (2-bromo-5-methoxyphenyl)(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)methanone
• F6213-0042

• Inchi： 1S/C16H20BrNO4/c1-15(2)21-9-16(10-22-15)7-18(8-16)14(19)12-6-11(20-3)4-5-13(12)17/h4-6H,7-10H2,1-3H3
• InChI Key： XQCGJQDTIRTYSE-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=CC=C1Br)(N1CC2(COC(C)(C)OC2)C1)=O

Computed Properties

• Exact Mass: 369.05757g/mol
• Monoisotopic Mass: 369.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 48Ų

Additional information on 2-(2-bromo-5-methoxybenzoyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane

Comprehensive Overview of 2-(2-bromo-5-methoxybenzoyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane (CAS No. 1396859-77-0)

2-(2-bromo-5-methoxybenzoyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane (CAS No. 1396859-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique spirocyclic structure and functional versatility. This compound belongs to the class of azaspiro derivatives, which are increasingly explored for their potential in drug discovery and material science. Its molecular framework combines a bromo-methoxybenzoyl moiety with a dimethyl-dioxa-azaspiro core, offering a balance of reactivity and stability for synthetic applications.

Recent trends in organic chemistry highlight the growing demand for spirocyclic compounds like 1396859-77-0, particularly in the development of small-molecule inhibitors and catalysts. Researchers are actively investigating its role in kinase inhibition and GPCR modulation, aligning with the industry's focus on targeted therapies. The compound's bromine substituent further enhances its utility in cross-coupling reactions, a hot topic in modern synthetic methodologies such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

From an SEO perspective, queries related to "azaspiro nonane synthesis" or "CAS 1396859-77-0 applications" reflect user interest in its practical uses. Environmental considerations also drive searches for "green chemistry spiro compounds," where this molecule's potential for atom-efficient transformations is noteworthy. Its methoxybenzoyl group is frequently studied in photodynamic therapy research, linking it to cutting-edge biomedical applications.

The compound's 6,8-dioxa-2-azaspiro[3.5]nonane scaffold exhibits remarkable conformational rigidity, making it valuable for molecular recognition studies. This property is crucial in designing enzyme mimetics and supramolecular architectures, areas gaining traction in nanotechnology forums. Analytical challenges surrounding 1396859-77-0 purity assessment often lead to searches for "HPLC methods for spiro compounds," underscoring the need for robust characterization protocols.

In material science, derivatives of 2-(2-bromo-5-methoxybenzoyl)-7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane show promise in organic electronics, particularly for charge-transport layers in OLEDs. This aligns with the surge in "spiro-based optoelectronic materials" searches. The compound's lipophilicity parameters (logP) are also frequently analyzed, connecting to ADMET prediction discussions in drug design communities.

Patent literature reveals innovative applications of CAS 1396859-77-0 in crop protection formulations, responding to agricultural sector demands for eco-friendly pesticides. Its heterocyclic stability under physiological conditions makes it a candidate for prodrug development, another trending research area. Safety data sheets often highlight its non-hazardous handling profile, addressing workplace safety concerns.

Future directions for this compound include exploration in bioconjugation techniques and metal-organic frameworks (MOFs), as evidenced by rising academic citations. The azaspiro[3.5]nonane core's three-dimensionality offers advantages over flat aromatic systems in fragment-based drug discovery, a strategy dominating pharmaceutical R&D. Technical forums frequently discuss scalable synthesis routes for 1396859-77-0, reflecting industrial process chemistry priorities.